6-Nitro-1H-indole
Overview
Description
6-Nitro-1H-indole is a chemical compound that belongs to the indole family, characterized by the presence of a nitro group at the 6th position of the indole ring system. Indoles are heterocyclic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and dyes. The nitration of indoles, particularly at the 6-position, is a significant transformation due to the reactivity of the nitro group, which can be further modified to introduce various substituents .
Synthesis Analysis
The synthesis of 6-nitro-1H-indole derivatives can be achieved through various methods. One approach involves the nucleophilic substitution of an ortho-nitro group with a thiol in 2,4,6-trinitrotoluene (TNT), followed by transformation into enamines and subsequent conversion into indoles using the Batcho–Leimgruber synthetic protocol . Another method starts from commercially available nitro 2-aminophenols, where base-promoted ring closure of 2-alkynylanilides, reduction of the nitro group, and sulfonylation lead to the formation of indoles with nitrogen substituents at different positions, including the 6-position . Electrosynthesis from o-nitrostyrenes has also been reported as a novel procedure for synthesizing 1H-indole derivatives, including 6-nitro-1H-indole, through electrochemical reduction .
Molecular Structure Analysis
The molecular structure of 6-nitro-1H-indole is characterized by the indole core, which consists of a benzene ring fused to a pyrrole ring, and a nitro group attached to the sixth carbon of the benzene ring. The presence of donor substituents in the 5- and 7-positions of indoles can influence the nitration reaction to favor the introduction of the nitro group at the 6-position. The structures of the nitration products, including 6-nitro-1H-indole, have been confirmed using techniques such as PMR, UV, and mass spectrometry .
Chemical Reactions Analysis
6-Nitro-1H-indole can undergo various chemical reactions due to the presence of the reactive nitro group. For instance, 1-methoxy-6-nitroindole-3-carbaldehyde, a derivative of 6-nitro-1H-indole, has been shown to be a versatile electrophile that reacts regioselectively at the 2-position with different nucleophiles, leading to the formation of 2,3,6-trisubstituted indole derivatives. This reactivity has been utilized for the preparation of novel pyrimido[1,2-a]indole derivatives .
Physical and Chemical Properties Analysis
The physical and chemical properties of 6-nitro-1H-indole are influenced by the indole core and the nitro substituent. The nitro group is an electron-withdrawing group that can affect the electron density of the indole ring, potentially altering its reactivity and physical properties such as melting point, solubility, and stability. The specific physical and chemical properties of 6-nitro-1H-indole are not detailed in the provided papers, but these properties are typically determined using standard analytical techniques in the field of organic chemistry.
Scientific Research Applications
Synthesis and Functionalization
6-Nitro-1H-indole is a structural component of various biologically active compounds. Its synthesis and functionalization are critical in organic chemistry. Notably, palladium-catalyzed reactions have become important in the synthesis of indole derivatives due to their functionality tolerance, contributing significantly to organic synthesis and the production of fine chemicals, agrochemicals, and pharmaceutical intermediates (Cacchi & Fabrizi, 2005).
Photosystem II Inhibitors
Indole derivatives, including those with nitro groups, have been explored as photosystem II (PSII) inhibitors. These compounds, such as 6‐chloro‐8‐nitro‐2,3,4,9‐tetrahydro‐1H‐carbazole, can inhibit chlorophyll a fluorescence, impacting ATP synthesis and CO2 fixation in plants. This attribute is particularly useful in developing potent herbicides (Souza et al., 2020).
Nucleophilic Addition Reactions
6-Nitro-1H-indole undergoes nucleophilic addition reactions, such as with diethyl malonate and cyclohexanone, leading to various substituted 2-nitroindoles. This capability is significant for creating novel compounds with potential applications in medicinal chemistry and material science (Pelkey et al., 1999).
Nitration in Acidic Media
The nitration of indoles, including those with donor substituents in the 5- and 7-positions, is an important chemical reaction. It predominantly yields compounds with a nitro group in the 6-position, making it a critical process for synthesizing specific nitro-indole derivatives (Yudin et al., 1974).
From Trinitrotoluene to Indole Derivatives
A novel approach involves synthesizing 6-nitro-4-sulfanyl-1H-indoles from trinitrotoluene (TNT). This process includes the nucleophilic substitution of an ortho-nitro group with a thiol, followed by transformation into enamines and indoles. This pathway highlights the versatility of indole chemistry and its applicability in synthesizing complex molecules (Rozhkov, 2014).
Mechanism of Action
Target of Action
6-Nitroindole, also known as 6-Nitro-1H-indole, primarily targets Nitric Oxide Synthase (NOS) . NOS is an enzyme that catalyzes the production of nitric oxide (NO), a critical cellular signaling molecule involved in many physiological and pathological processes.
Mode of Action
It is known that nitroindoles can act asinhibitors of Nitric Oxide Synthase . By inhibiting NOS, 6-Nitroindole can potentially modulate the production of nitric oxide, thereby influencing various cellular processes that are regulated by this signaling molecule.
Biochemical Pathways
The biochemical pathways affected by 6-Nitroindole are likely to be those involving nitric oxide. Nitric oxide plays a key role in various physiological processes, including neurotransmission, immune defense, and regulation of cell death. By inhibiting NOS, 6-Nitroindole can potentially impact these pathways .
Result of Action
The molecular and cellular effects of 6-Nitroindole’s action are likely to be related to its influence on nitric oxide production. By inhibiting NOS, 6-Nitroindole may affect cellular processes regulated by nitric oxide, potentially leading to changes in neurotransmission, immune response, and cell survival .
Action Environment
The action, efficacy, and stability of 6-Nitroindole can be influenced by various environmental factors. For instance, the presence of other compounds, pH levels, and temperature can affect the activity of 6-Nitroindole . .
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-nitro-1H-indole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2/c11-10(12)7-2-1-6-3-4-9-8(6)5-7/h1-5,9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSWCIARYGITEOY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CN2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00197242 | |
Record name | 6-Nitro-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00197242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Nitroindole | |
CAS RN |
4769-96-4 | |
Record name | 6-Nitroindole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4769-96-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Nitro-1H-indole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004769964 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4769-96-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=89285 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Nitro-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00197242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-nitro-1H-indole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.010 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the applications of 6-Nitro-1H-indole in analytical chemistry?
A1: 6-Nitro-1H-indole derivatives have shown promise as matrices for Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry and imaging. Specifically, derivatives like 2,3-dimethyl-6-nitro-1H-indole (2,3,6-DMNI) enhance ionization in the negative ion mode for improved detection of certain analytes. []
Q2: How does the structure of 6-Nitro-1H-indole derivatives impact their effectiveness as MALDI matrices?
A2: The presence of the nitro group and the position of methyl substitutions on the indole ring influence the ionization efficiency of 6-Nitro-1H-indole derivatives. For instance, 3,4-MNI exhibited superior performance compared to other derivatives in analyzing complex mixtures, highlighting the importance of structural modifications. []
Q3: Has 6-Nitro-1H-indole been studied using computational chemistry methods?
A3: Yes, Ethyl 6-nitro-1H-indole-3-carboxylate (ENHIC), a derivative of 6-Nitro-1H-indole, has been investigated using Density Functional Theory (DFT) calculations. These studies provided insights into its molecular geometry, vibrational characteristics, and electronic properties, contributing to a deeper understanding of its potential applications. []
Q4: Are there any reported biological applications of 6-Nitro-1H-indole derivatives?
A4: Research indicates that thiosemicarbazones derived from 6-nitro-1H-indole-2,3-dione, when complexed with metals like lead and iron, exhibit notable antimicrobial activity against various pathogenic bacteria and fungi. These findings suggest potential avenues for developing novel antimicrobial agents. []
Q5: Can 6-Nitro-1H-indole undergo electrochemical transformations?
A5: Electrochemical methods offer an efficient route to synthesize N-protected indole derivatives from 6-Nitro-1H-indole. This green chemistry approach utilizes a simple divided cell and avoids the need for harsh oxidizing reagents or metal catalysts, making it a sustainable alternative for producing valuable indole compounds. []
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